Cas no 138616-17-8 (5-Chloro-2-nitro-1,3-thiazole)

• Product Name: 5-Chloro-2-nitro-1,3-thiazole
• CAS No: 138616-17-8
• MF: C₃HClN₂O₂S
• MW: 164.570237874985
• CID: 2773275
• PubChem ID: 15110473
• Update Time: 2025-04-21

5-Chloro-2-nitro-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• AT37832
• DTXSID80568350
• 138616-17-8
• 5-Chloro-2-nitrothiazole
• 5-Chloro-2-nitro-1,3-thiazole
• SCHEMBL22680643

• Inchi： 1S/C3HClN2O2S/c4-2-1-5-3(9-2)6(7)8/h1H
• InChI Key： HATZNMFCQURBJZ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C([N+](=O)[O-])S1

Computed Properties

• Exact Mass: 163.9447261Da
• Monoisotopic Mass: 163.9447261Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 87Ų